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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of morpholinosulfur trifluoride, a versatile
fluorinating agent with growing importance in organic synthesis and drug development. This
document details its synthesis, purification, and comprehensive characterization, including
physical properties and spectroscopic data. Experimental protocols and reaction mechanisms
are presented to equip researchers with the practical knowledge required for its effective
application.

Introduction

Morpholinosulfur trifluoride, often abbreviated as Morph-DAST, is a nucleophilic fluorinating
agent used for the conversion of alcohols to alkyl fluorides and carbonyl compounds to gem-
difluorides.[1] It offers several advantages over other fluorinating agents, including greater
thermal stability compared to diethylaminosulfur trifluoride (DAST), making it a safer alternative
for many applications.[2] Its utility extends to the synthesis of complex fluorinated molecules,
including intermediates for pharmaceuticals and agrochemicals.[3]

Synthesis of Morpholinosulfur Trifluoride

Two primary synthetic routes for morpholinosulfur trifluoride are commonly employed. The
first involves the reaction of morpholine with sulfur tetrafluoride, while the second, and often
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more practical laboratory-scale synthesis, proceeds from 4,4'-dithiodimorpholine.

Synthesis from 4,4'-Dithiodimorpholine

This method provides a reliable route to morpholinosulfur trifluoride with a reported yield of

approximately 60%.[4]

Experimental Protocol:

Materials:

4,4'-Dithiodimorpholine

Potassium Fluoride (spray-dried)

Chlorine gas

Acetonitrile (anhydrous)

Procedure:

In a flame-dried, three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and
a condenser connected to a drying tube, suspend spray-dried potassium fluoride in
anhydrous acetonitrile.

Cool the suspension to 10 °C using an ice-water bath.
Slowly introduce chlorine gas into the stirred suspension.

Simultaneously, add 4,4'-dithiodimorpholine portion-wise to the reaction mixture, maintaining
the temperature between 10-20 °C.

After the addition is complete, continue stirring the reaction mixture at 20 °C for 5.5 hours.
Filter the reaction mixture to remove solid byproducts.

The filtrate, containing the crude morpholinosulfur trifluoride, can be further purified by
vacuum distillation.
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Purification:

The crude product is purified by fractional distillation under reduced pressure. Collect the
fraction boiling at 41-42 °C at 0.5 mm Hg.[5]

Synthesis Workflow Diagram
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Synthesis of Morpholinosulfur Trifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

